N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride

• IUPAC Name: N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]cyclopropanamine;hydrochloride
• InChI: InChI=1S/C18H20FNO2.ClH/c1-21-18-10-14(11-20-16-7-8-16)4-9-17(18)22-12-13-2-5-15(19)6-3-13;/h2-6,9-10,16,20H,7-8,11-12H2,1H3;1H
• InChI Key: CYXMAUUEQZRGIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC2CC2)OCC3=CC=C(C=C3)F.Cl
• Molecular Formula: C18H21ClFNO2
• Molecular Weight: 337.8 g/mol

Description

N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride, commonly known as FUB-CYC, is a novel psychoactive substance that belongs to the class of cyclopropane compounds. It is a potent agonist of the cannabinoid receptors and has been found to exhibit a range of pharmacological effects. The synthesis of FUB-CYC is a complex process that involves several steps, including the use of specialized equipment and reagents.

Mechanism of Action

FUB-CYC acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor. It binds to the receptor and activates it, leading to a range of pharmacological effects. The activation of the CB1 receptor leads to the release of several neurotransmitters, including dopamine, serotonin, and glutamate. This leads to a range of effects, including analgesia, anti-inflammatory effects, and changes in mood and cognition.
Biochemical and Physiological Effects:
FUB-CYC has been found to exhibit a range of biochemical and physiological effects. It has been found to exhibit potent analgesic and anti-inflammatory effects, which could make it a potential candidate for the treatment of chronic pain. FUB-CYC has also been found to exhibit anxiolytic and antidepressant effects, which could make it a potential candidate for the treatment of anxiety and depression. However, more research is needed to fully understand the pharmacological effects of FUB-CYC.

Advantages and Limitations for Lab Experiments

FUB-CYC has several advantages for lab experiments. It is a potent agonist of the cannabinoid receptors, which makes it a useful tool for studying the pharmacology of these receptors. FUB-CYC is also relatively stable and easy to synthesize, which makes it a useful tool for studying the effects of cannabinoids. However, FUB-CYC has several limitations. It is a novel psychoactive substance, which means that its safety profile is not well understood. Additionally, FUB-CYC is not widely available, which could limit its use in research.

Future Directions

There are several future directions for the study of FUB-CYC. One direction is to study its potential therapeutic effects in the treatment of neurological and psychiatric disorders. Another direction is to study its potential as a tool for studying the pharmacology of the cannabinoid receptors. Additionally, more research is needed to fully understand the safety profile of FUB-CYC and its potential for abuse.

Synthesis Methods

The synthesis of FUB-CYC involves the use of several reagents and equipment. The first step involves the preparation of 3-methoxybenzyl chloride, which is then reacted with 4-fluorobenzyl alcohol to form 4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl chloride. The resulting compound is then reacted with cyclopropanamine hydrochloride to form FUB-CYC hydrochloride. The final product is then purified using chromatography techniques to obtain a pure compound.

Scientific Research Applications

FUB-CYC has been extensively studied for its pharmacological effects. It has been found to exhibit potent agonist activity at the cannabinoid receptors, particularly the CB1 receptor. This makes it a potential candidate for the treatment of several neurological and psychiatric disorders, including anxiety, depression, and schizophrenia. FUB-CYC has also been found to exhibit anti-inflammatory and analgesic effects, which could make it a potential candidate for the treatment of chronic pain.